Cas no 1803879-62-0 (2-Bromo-6-(1-bromo-2-oxopropyl)benzoyl chloride)

• Product Name: 2-Bromo-6-(1-bromo-2-oxopropyl)benzoyl chloride
• CAS No: 1803879-62-0
• MF: C₁₀H₇Br₂ClO₂
• MW: 354.422380685806
• CID: 4976006
• Update Time: 2025-07-21

2-Bromo-6-(1-bromo-2-oxopropyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(1-bromo-2-oxopropyl)benzoyl chloride

• Inchi： 1S/C10H7Br2ClO2/c1-5(14)9(12)6-3-2-4-7(11)8(6)10(13)15/h2-4,9H,1H3
• InChI Key： UOUOCHFLFRDRNH-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C=1C(=O)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• XLogP3: 3.6
• Topological Polar Surface Area: 34.1

Additional information on 2-Bromo-6-(1-bromo-2-oxopropyl)benzoyl chloride

Professional Introduction to Compound with CAS No. 1803879-62-0 and Product Name: 2-Bromo-6-(1-bromo-2-oxopropyl)benzoyl chloride

The compound with the CAS number 1803879-62-0 and the product name 2-Bromo-6-(1-bromo-2-oxopropyl)benzoyl chloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The presence of both bromine substituents and an acyl chloride functionality makes it a versatile intermediate for constructing complex molecular architectures.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for specialized intermediates that can facilitate the synthesis of novel therapeutic agents. 2-Bromo-6-(1-bromo-2-oxopropyl)benzoyl chloride stands out as one such intermediate, owing to its reactivity and structural adaptability. The bromine atoms at the 2-position and 1-position of the propyl side chain introduce halogenation sites, which are crucial for further functionalization. Additionally, the acyl chloride moiety at the benzoyl group provides a reactive site for nucleophilic addition reactions, enabling the construction of diverse pharmacophores.

One of the most compelling aspects of this compound is its utility in medicinal chemistry. Researchers have leveraged its structural framework to develop new analogs with enhanced biological activity. For instance, studies have demonstrated that derivatives of 2-Bromo-6-(1-bromo-2-oxopropyl)benzoyl chloride exhibit promising properties as kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The ability to modify both the brominated aromatic ring and the propyl side chain allows for fine-tuning of physicochemical properties such as solubility, metabolic stability, and target specificity.

The synthesis of 2-Bromo-6-(1-bromo-2-oxopropyl)benzoyl chloride involves a series of well-established organic transformations, including bromination, esterification, and chlorination. These steps highlight the compound's synthetic accessibility, making it an attractive choice for both academic laboratories and industrial-scale production. Advanced techniques such as palladium-catalyzed cross-coupling reactions have further expanded its synthetic utility, enabling the introduction of additional functional groups with precision.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the reactivity patterns of this compound. Molecular modeling studies have revealed insights into how different substituents influence its interaction with biological targets. These findings are particularly valuable for designing next-generation drugs with improved efficacy and reduced side effects. The integration of experimental data with computational predictions has become indispensable in optimizing lead compounds derived from 2-Bromo-6-(1-bromo-2-oxopropyl)benzoyl chloride.

The role of 2-Bromo-6-(1-bromo-2-oxopropyl)benzoyl chloride in drug discovery extends beyond kinase inhibitors. Its structural motif has been explored in the development of antimicrobial agents, where modifications at the benzoyl and propyl positions enhance activity against resistant bacterial strains. Additionally, its potential as a building block for protease inhibitors has been investigated, underscoring its versatility in addressing diverse therapeutic challenges.

In conclusion, 2-Bromo-6-(1-bromo-2-oxopropyl)benzoyl chloride (CAS No. 1803879-62-0) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features and reactivity profile make it an invaluable tool for synthesizing novel therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug development is poised to grow even further. The ongoing exploration of its derivatives promises to yield innovative solutions to pressing medical needs.